![molecular formula C16H13F3O3 B055219 4'-Trifluoromethyl-3,4-dimethoxybenzophenone CAS No. 116412-99-8](/img/structure/B55219.png)
4'-Trifluoromethyl-3,4-dimethoxybenzophenone
Description
4’-Trifluoromethyl-3,4-dimethoxybenzophenone, often abbreviated as TMK, is a chemical compound with the molecular formula C16H13F3O3 . It is a white crystalline solid and is a ketone compound with a stable structure . It has good solubility in common organic solvents, such as ethanol and toluene .
Synthesis Analysis
The synthesis of TMK is quite diverse. One common method involves the esterification of trifluoroacetic acid and p-cresol by trifluoroacetic anhydride and a certain catalyst .Molecular Structure Analysis
The molecular structure of TMK consists of a benzophenone core with a trifluoromethyl group at the 4’ position and two methoxy groups at the 3 and 4 positions . The molecular weight is 310.27 g/mol .Chemical Reactions Analysis
TMK is a stable ketone compound that can react with other compounds and participate in organic synthesis reactions . It is used in the synthesis, analysis, and research of complex organic compounds .Physical And Chemical Properties Analysis
TMK has a density of 1.245 and a melting point of about 40-45 degrees Celsius . It is soluble in common organic solvents like ethanol and toluene .Properties
IUPAC Name |
(3,4-dimethoxyphenyl)-[4-(trifluoromethyl)phenyl]methanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13F3O3/c1-21-13-8-5-11(9-14(13)22-2)15(20)10-3-6-12(7-4-10)16(17,18)19/h3-9H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IUAAHGUGVCQZAT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)C2=CC=C(C=C2)C(F)(F)F)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13F3O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00558637 | |
Record name | (3,4-Dimethoxyphenyl)[4-(trifluoromethyl)phenyl]methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00558637 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
310.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
116412-99-8 | |
Record name | (3,4-Dimethoxyphenyl)[4-(trifluoromethyl)phenyl]methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00558637 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
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